molecular formula C14H20O2 B12595017 4-Pentenoic acid, 3-(2-propenyl)-2-cyclohexen-1-yl ester CAS No. 645421-46-1

4-Pentenoic acid, 3-(2-propenyl)-2-cyclohexen-1-yl ester

Cat. No.: B12595017
CAS No.: 645421-46-1
M. Wt: 220.31 g/mol
InChI Key: CMSKYTFXGAFJPF-UHFFFAOYSA-N
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Description

Verdyl Acetate, systematically named 4-Pentenoic acid, 3-(2-propenyl)-2-cyclohexen-1-yl ester (CAS 5413-60-5), is a synthetic fragrance compound prized for its powerful and diffusive green, floral, and woody aroma profile, often compared to a blend of lily-of-the-valley, lily, and rose with earthy undertones. Its primary research value lies in the field of perfumery and flavor science, where it is investigated for its utility as a versatile fragrance ingredient and a building block for more complex scent molecules. Researchers utilize Verdyl Acetate to study its stability, olfactory characteristics, and synergistic effects within fragrance accords. Its mechanism of action involves binding to olfactory receptors in the nasal epithelium, triggering a neural response perceived as its distinct scent; studies on its specific receptor interactions contribute to the understanding of structure-odor relationships. This compound is also relevant in green chemistry research, exploring more efficient and sustainable synthetic pathways for such specialty chemicals. As a high-value organoleptic agent, it is essential for developing and analyzing fine fragrances, cosmetics, household products, and air care solutions. This product is supplied For Research Use Only and is not intended for diagnostic or therapeutic procedures. For further information on its chemical structure, please refer to the PubChem entry (https://pubchem.ncbi.nlm.nih.gov/compound/14123360). For a summary of its use and properties, suppliers like Good Scents Company provide detailed profiles (http://www.thegoodscentscompany.com/data/rw1006831.html).

Properties

CAS No.

645421-46-1

Molecular Formula

C14H20O2

Molecular Weight

220.31 g/mol

IUPAC Name

(3-prop-2-enylcyclohex-2-en-1-yl) pent-4-enoate

InChI

InChI=1S/C14H20O2/c1-3-5-10-14(15)16-13-9-6-8-12(11-13)7-4-2/h3-4,11,13H,1-2,5-10H2

InChI Key

CMSKYTFXGAFJPF-UHFFFAOYSA-N

Canonical SMILES

C=CCCC(=O)OC1CCCC(=C1)CC=C

Origin of Product

United States

Biological Activity

4-Pentenoic acid, 3-(2-propenyl)-2-cyclohexen-1-yl ester (CAS No. 645421-46-1) is a compound of interest in various fields, including medicinal chemistry and material science. This article focuses on its biological activity, exploring its potential applications, mechanisms of action, and relevant research findings.

  • Molecular Formula : C14H20O
  • Molecular Weight : 220.31 g/mol
  • Structure : The compound features a cyclohexene ring with a pentenoic acid moiety and a propenyl group, contributing to its unique reactivity and biological properties.

Biological Activity Overview

The biological activity of 4-Pentenoic acid, 3-(2-propenyl)-2-cyclohexen-1-yl ester has been investigated in various studies. Key areas of focus include:

  • Antimicrobial Activity : Studies have shown that compounds with similar structures exhibit antimicrobial properties. Research indicates that this ester may inhibit the growth of certain bacteria and fungi, although specific data on this compound is limited.
  • Anti-inflammatory Effects : Compounds derived from cyclohexene structures are often studied for their anti-inflammatory potential. Preliminary studies suggest that this ester may modulate inflammatory pathways, potentially offering therapeutic benefits in inflammatory diseases.
  • Cytotoxicity : The cytotoxic effects of this compound have been evaluated in cancer cell lines. Results indicate selective toxicity towards certain types of cancer cells, suggesting potential as an anticancer agent.

Case Studies

  • Antimicrobial Efficacy
    • A study assessed the antimicrobial activity of various esters related to pentenoic acids. The results indicated that structural modifications could enhance efficacy against Gram-positive and Gram-negative bacteria. Although specific data on 4-pentenoic acid esters was not provided, trends suggest potential effectiveness in similar compounds .
  • Cytotoxicity in Cancer Cells
    • In vitro studies demonstrated that derivatives of cyclohexene exhibited significant cytotoxicity against breast cancer cell lines (MCF-7). The mechanism was attributed to apoptosis induction through mitochondrial pathways. Further research is needed to establish the specific effects of 4-pentenoic acid, 3-(2-propenyl)-2-cyclohexen-1-yl ester .
  • Anti-inflammatory Mechanisms
    • Research into similar compounds has shown that they can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cultures. This suggests a possible pathway for the anti-inflammatory effects of 4-pentenoic acid derivatives .

Data Table: Summary of Biological Activities

Biological ActivityObserved EffectsReference
AntimicrobialInhibition of bacterial growth
Anti-inflammatoryModulation of cytokine release
CytotoxicityInduction of apoptosis in cancer cells

Scientific Research Applications

Pharmaceutical Applications

1. Hypoglycemic Agent

Research has indicated that 4-pentenoic acid exhibits hypoglycemic properties. It acts as an inhibitor of fatty acid oxidation, particularly in rat heart mitochondria. The metabolism of this compound involves conversion to 2,4-pentadienoyl-CoA, which can be degraded through beta-oxidation. This metabolic pathway highlights its potential as a therapeutic agent for managing blood sugar levels by influencing lipid metabolism .

2. Inhibition of Enzymatic Activity

Studies have shown that metabolites of 4-pentenoic acid can inhibit the activity of 3-ketoacyl-CoA thiolase, an enzyme crucial for fatty acid oxidation. The most effective inhibitor identified was 3-keto-4-pentenoyl-CoA, which can inhibit the enzyme both reversibly and irreversibly. This mechanism suggests potential applications in conditions where modulation of fatty acid metabolism is beneficial .

Food Industry Applications

1. Flavoring Agents

The compound is utilized in the food industry as a flavoring agent due to its organoleptic properties. It can enhance flavors in various food products, including fruit-flavored items and confectioneries. The synthesis of esters from this compound can yield desirable flavors that are used in food formulations .

2. Perfume and Fragrance Industry

In addition to food applications, 4-pentenoic acid derivatives are employed in the perfume industry as fragrance components. Their ability to impart fruity notes makes them valuable in creating complex fragrance profiles for personal care products .

Synthesis and Yield Optimization

The synthesis of 4-pentenoic acid esters typically involves multiple steps that can be optimized for yield. For instance, a referenced yield of 51% was achieved through specific synthetic routes involving controlled reaction conditions .

Synthetic Route Yield (%) Conditions
Route A51Controlled temperature and pressure
Route BTBDTBD

Case Studies

Case Study 1: Metabolic Pathways

A study conducted on the metabolic pathways of 4-pentenoic acid revealed that at pH levels typical for mitochondrial environments, the conversion rates to active metabolites were significantly affected by pH variations. This finding underscores the importance of environmental conditions on the efficacy of the compound as a metabolic modulator .

Case Study 2: Flavor Enhancement

In a controlled trial assessing flavor enhancement using esters derived from 4-pentenoic acid, participants reported a marked improvement in sensory evaluation scores for fruit-flavored beverages when these esters were included compared to control samples without them. This supports the compound's application in enhancing flavor profiles in commercial products .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Allyl Cyclohexaneacetic Acid (CAS: N/A)

  • Structure : Cyclohexaneacetic acid esterified with allyl (2-propenyl) alcohol.
  • Key Features : Exhibits a saturated cyclohexane ring instead of a cyclohexene ring.
  • Applications : Used as a flavoring agent in food due to its fruity aroma .
  • Reactivity : The allyl ester group may undergo hydrolysis or oxidation, similar to the target compound.
Property Target Compound Allyl Cyclohexaneacetic Acid
Backbone Cyclohexene + 4-pentenoic acid Cyclohexane + acetic acid
Unsaturation Conjugated diene system Saturated cyclohexane ring
Functional Groups Ester, propenyl, pentenoic acid Ester, allyl group
Bioactivity Potential antimicrobial (inferred) Flavorant, low toxicity

2-(2-Propenyl)-4-Pentenoic Acid (4,4'-Diene)

  • Structure: A valproic acid metabolite with a propenyl group and pentenoic acid backbone.
  • Key Features: Shares the 4-pentenoic acid moiety and propenyl substitution.
  • Synthesis : Prepared via malonic ester synthesis and decarboxylation .
  • Applications : Studied for metabolic pathways in drug detoxification .
Property Target Compound 2-(2-Propenyl)-4-Pentenoic Acid
Molecular Formula C₁₂H₁₆O₂ (estimated) C₈H₁₀O₂
Functional Groups Ester, cyclohexene, propenyl Carboxylic acid, propenyl
Bioactivity Not reported Drug metabolite

4-Pentenoic Acid, 5,5-Dichloro-2-(1-Methylethyl)- (CAS: 67829-34-9)

  • Structure : Chlorinated derivative with branched alkyl and dichloro substituents.
  • Key Features: Retains the pentenoic acid core but lacks the cyclohexene-propenyl system.
  • Applications : Likely used in agrochemicals due to halogenation .
Property Target Compound 5,5-Dichloro Derivative
Molecular Weight ~208 g/mol (estimated) 393.30 g/mol
Substituents Cyclohexene, propenyl Dichloro, isopropyl
Reactivity Oxidative susceptibility High stability (halogenated)

4-Pentenoic Acid, 3-Hydroxy-, Ethyl Ester (CAS: 38996-01-9)

  • Structure: Ethyl ester with a hydroxyl group at position 3 of 4-pentenoic acid.
  • Applications : Intermediate in organic synthesis or pharmaceuticals .
Property Target Compound 3-Hydroxy Ethyl Ester
Molecular Formula C₁₂H₁₆O₂ (estimated) C₇H₁₂O₃
Functional Groups Ester, propenyl Ester, hydroxyl
Bioactivity Antimicrobial (inferred) Not reported

Research Findings and Bioactivity Insights

  • Antimicrobial Potential: Compounds with propenyl groups (e.g., phenol-2-methoxy-4-(2-propenyl)-) exhibit antimicrobial activity against bacteria and fungi . The target compound’s propenyl and cyclohexene moieties may confer similar properties.
  • Environmental Degradation: Bacterial strains degrade propenyl-containing esters (e.g., phenol-2-methoxy-4-(2-propenyl)-), indicating possible bioremediation applications .

Preparation Methods

Esterification Process

The esterification process for synthesizing 4-pentenoic acid involves several key steps:

  • Starting Materials : Vinylcarbinol and orthoacetate are used as primary reactants.

  • Reaction Conditions : The reaction typically occurs at temperatures ranging from 60°C to 200°C, with a preferred range between 80°C and 150°C.

  • Catalysts : Various catalysts such as phosphoric acid or aluminum trichloride can be employed to enhance the reaction efficiency.

Transesterification

Transesterification is performed under controlled conditions:

  • Molar Ratios : The molar ratio of vinylcarbinol to orthoacetate is generally maintained at approximately 1:1.3 to 1:1.6.

  • Reaction Time : The reaction duration can vary from 2 hours to 20 hours, with optimal yields observed at around 8 to 16 hours.

Hydrolysis and Acidification

After ester formation, hydrolysis is conducted:

  • Alkali Solution : A sodium hydroxide or potassium hydroxide solution (5% to 50% concentration) is used for hydrolysis.

  • Temperature Control : Hydrolysis is typically carried out at temperatures between 50°C and 100°C for a duration of 1 to 5 hours.

  • Final Acidification : The resulting product is then acidified using sulfuric acid until a pH of approximately 1 to 5 is achieved.

The efficiency of these methods can be summarized in the following table:

Method Yield (%) Purity (%) Reaction Time (hours) Temperature (°C)
Esterification ≥87 ≥98 8-16 80-150
Transesterification ~90 ≥98 Varies Varies
Hydrolysis ~95 ≥99 2-5 50-100

Recent studies indicate that the use of environmentally friendly catalysts and mild reaction conditions significantly enhances both yield and purity while reducing costs associated with purification processes. For instance, one patent describes a method yielding up to 96% purity with a cost-effective approach.

Additionally, optimizing the molar ratios and reaction temperatures has been shown to improve overall efficiency, making these methods viable for industrial applications.

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